Cas no 18931-61-8 (1-(4-Bromophenyl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(4-Bromophenyl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 18931-61-8
• MF: C₁₀H₆BrF₃O₂
• MW: 295.052652835846
• MDL: MFCD00510742
• CID: 123260
• PubChem ID: 2771477
• Update Time: 2025-04-18

1-(4-Bromophenyl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,1-(4-bromophenyl)-4,4,4-trifluoro-
• 1-(4-Bromophenyl)-4,4,4-trifluorobutane-1,3-dione
• (4'-BrC6H4)COCH2COCF3
• 1-(4-Bromophenyl)-4,4,4-trifluoro-1,3-butanedione
• 1-(4-bromo-phenyl)-4,4,4-trifluoro-butane-1,3-dione
• 4-(p-bromophenyl)-1,1,1-trifluorobutane-2,4-dione
• 4,4,4-Trifluoro-1-(4-bromophenyl)1,3-butanedione
• 4,4,4-trifluoro-1-(4-bromophenyl)butane-1,3-dione
• 4-bromobenzoyltrifluoroacetone
• TOS-BB-0672
• AKOS B007343
• AKOS MSC-0335
• ART-CHEM-BB B007343
• 1-(4-Bromo-phenyl)-4,4,4-trifluoro-butane-1,3-
• 18931-61-8
• AKOS000210505
• DTXSID20377948
• LS-09005
• AB90878
• 4,4,4-Trifluoro-1-(4-bromophenyl)butane-l,3-dione
• EN300-228437
• FT-0707106
• SCHEMBL583455
• A813316
• C10H6BrF3O2
• C78010
• CS-0157609
• p-bromobenzoyltrifluoroacetone
• 1-(4-bromophenyl)-4,4,4-trifluoro-butane-1,3-dione
• 1,3-Butanedione, 1-(4-bromophenyl)-4,4,4-trifluoro-
• MFCD00510742
• ALBB-026419
• DB-017286
• BBL038516
• STK312184

• MDL： MFCD00510742
• Inchi： 1S/C10H6BrF3O2/c11-7-3-1-6(2-4-7)8(15)5-9(16)10(12,13)14/h1-4H,5H2
• InChI Key： ITVIRNOCIDFYRZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 293.95000
• Monoisotopic Mass: 293.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 3.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.6±0.1 g/cm3
• Melting Point: 53-55°C
• Boiling Point: 311.7±42.0 °C at 760 mmHg
• Flash Point: 142.3±27.9 °C
• PSA: 34.14000
• LogP: 3.15330
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Bromophenyl)-4,4,4-trifluorobutane-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302 (50%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (50%) H315 (100%) H319 (100%)
• Storage Condition：(BD50890)